Cas no 2229162-50-7 (2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol)
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol
- 2229162-50-7
- EN300-1784982
-
- Inchi: 1S/C11H15N3O/c1-11(12,6-15)5-8-2-3-9-10(4-8)14-7-13-9/h2-4,7,15H,5-6,12H2,1H3,(H,13,14)
- InChI Key: PIROWKNPVXRQJI-UHFFFAOYSA-N
- SMILES: OCC(C)(CC1=CC=C2C(=C1)NC=N2)N
Computed Properties
- Exact Mass: 205.121512110g/mol
- Monoisotopic Mass: 205.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 74.9Ų
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1784982-0.05g |
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol |
2229162-50-7 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1784982-0.1g |
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol |
2229162-50-7 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1784982-0.25g |
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol |
2229162-50-7 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1784982-0.5g |
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol |
2229162-50-7 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1784982-1.0g |
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol |
2229162-50-7 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1784982-2.5g |
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol |
2229162-50-7 | 2.5g |
$2492.0 | 2023-09-19 | ||
| Enamine | EN300-1784982-5.0g |
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol |
2229162-50-7 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1784982-10.0g |
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol |
2229162-50-7 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1784982-1g |
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol |
2229162-50-7 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1784982-5g |
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol |
2229162-50-7 | 5g |
$3687.0 | 2023-09-19 |
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol
Introduction to 2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol (CAS No. 2229162-50-7)
2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2229162-50-7, has garnered attention due to its structural similarity to certain bioactive molecules, making it a subject of interest for further research and development in medicinal chemistry.
The molecular framework of 2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol incorporates a benzodiazole moiety, which is well-documented for its pharmacological properties. Benzodiazole derivatives are widely studied for their anxiolytic, sedative, and muscle relaxant effects, primarily due to their interaction with the gamma-aminobutyric acid (GABA) receptor system. The presence of the 1H-1,3-benzodiazol-5-yl substituent in this compound suggests potential modulation of GABAergic pathways, which could be exploited for therapeutic applications.
Beyond the benzodiazole core, the compound features an amino group and a methylpropan-1-ol side chain. The amino group often serves as a hydrogen bond acceptor or donor, enhancing binding affinity to biological targets. Meanwhile, the methylpropan-1-ol moiety contributes to the compound's solubility and metabolic stability, which are critical factors in drug design. These structural elements collectively contribute to the compound's pharmacokinetic profile and potential biological activity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol with various biological targets. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and neurodegeneration. For instance, preliminary computational studies have indicated that it might interact with cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.
The synthesis of 2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The synthesis route must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity. Modern synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have been employed to improve efficiency and scalability.
In vitro studies have begun to explore the pharmacological profile of 2-amino-3-(1H-1,3-benzodiazol-5-ytl)-2-methylpropan-l-lrol. Initial experiments have shown promising results in terms of anti-inflammatory and neuroprotective activities. These findings are particularly intriguing given the growing interest in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzodiazole scaffold is known to modulate neuronal excitability, which could be beneficial in managing symptoms associated with these conditions.
The compound's potential therapeutic applications extend beyond neurology. Research is ongoing into its effects on other biological systems, including immune modulation and cardiovascular health. The amino group provides a versatile handle for further derivatization, allowing chemists to tailor the molecule's properties for specific targets. This flexibility makes 2-amino--(lH-l , 3 -benzodiazol -5 -ytl ) - 2 -methylpropan-l-lrol a valuable scaffold for drug discovery programs.
Regulatory considerations are also essential when evaluating new compounds like 2-amino--(lH-l , 3 -benzodiazol -5 -ytl ) - 2 -methylpropan-l-lrol. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting thorough toxicological assessments are critical steps before moving from preclinical to clinical trials. Collaborations between academic institutions and pharmaceutical companies are often necessary to advance such research efficiently.
The future of research on CAS No. 222916257 lies in interdisciplinary approaches combining synthetic chemistry with bioinformatics and high-throughput screening technologies. By leveraging these tools, scientists can rapidly identify novel derivatives with enhanced potency and selectivity. Additionally, integrating machine learning models can help predict optimal synthetic routes and assess potential drug-likeness parameters early in the discovery process.
In conclusion, 2-amino--(lH-l , 3 -benzodiazol -5 -ytl ) - 2 -methylpropan-l-lrol (CAS No .222916257) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with preliminary evidence of bioactivity , make it an attractive molecule for developing new therapeutic agents . As research progresses , this compound has the potential to contribute significantly to advancements in medicine .
2229162-50-7 (2-amino-3-(1H-1,3-benzodiazol-5-yl)-2-methylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)